N-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide

• IUPAC Name: N-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C11H14N2O2/c1-12-10(14)8-13(2)11(15)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,14)
• InChI Key: DMACFPYXNNQAOG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN(C)C(=O)C1=CC=CC=C1
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• CAS No.: 1089635-37-9

Description

N-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.245. The purity is usually 95%.
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Scientific Research Applications

Biological Activity Studies

A study by Imramovský et al. (2011) focused on a series of benzamides, closely related to N-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide, analyzing their biological activity against mycobacterial, bacterial, and fungal strains. They also evaluated the compounds for their ability to inhibit photosynthetic electron transport in spinach chloroplasts, showing activity comparable to or higher than standard drugs like isoniazid and ciprofloxacin (Imramovský et al., 2011).

Neuroleptic Activity

In research by Iwanami et al. (1981), benzamides, structurally similar to this compound, were synthesized and tested for their neuroleptic (antipsychotic) activity. They found a good correlation between the structure of these compounds and their inhibitory effects on apomorphine-induced stereotyped behavior in rats (Iwanami et al., 1981).

Supramolecular Gelators

Yadav and Ballabh (2020) synthesized a series of N-(thiazol-2-yl) benzamide derivatives to investigate their gelation behavior. This research is relevant due to the structural similarity and helps in understanding the role of such compounds in forming gels, particularly in ethanol/water and methanol/water mixtures (Yadav & Ballabh, 2020).

Antibacterial Activity

Karai et al. (2017) studied a compound closely related to this compound, focusing on its antibacterial activity against various Gram-positive and Gram-negative bacteria. This research highlights the potential use of such benzamides in antibacterial applications (Karai et al., 2017).

Synthesis and Characterisation

Adam et al. (2016) conducted a study on the synthesis and characterization of a similar benzamide compound, exploring its crystalline structure and antibacterial activity. This research provides insights into the synthetic routes and potential applications of benzamides in the field of microbiology (Adam et al., 2016).

Molecular Structure Analysis

Guirado et al. (2002) reported on the synthesis and molecular structure of N-(1-amino-2,2-dichloroethyl)benzamides, which are structurally related to this compound. These compounds are of interest as intermediates in new heterocyclic series, showcasing the versatility of benzamide derivatives in chemical synthesis (Guirado et al., 2002).